Cas no 1129976-17-5 (4-Bromo-2,3-dihydrofuro[2,3-b]pyridine)

• Product Name: 4-Bromo-2,3-dihydrofuro[2,3-b]pyridine
• CAS No: 1129976-17-5
• MF: C₇H₆BrNO
• MW: 200.03264093399
• CID: 5066343
• Update Time: 2025-06-27

4-Bromo-2,3-dihydrofuro[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,3-dihydrofuro[2,3-b]pyridine
• 4-Bromo-2,3-dihydrofuro[2,3-b]pyridine

• Inchi： 1S/C7H6BrNO/c8-6-1-3-9-7-5(6)2-4-10-7/h1,3H,2,4H2
• InChI Key： PACWSSXODVBWOX-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2=C1CCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2,3-dihydrofuro[2,3-b]pyridine

Comprehensive Guide to 4-Bromo-2,3-dihydrofuro[2,3-b]pyridine (CAS No. 1129976-17-5): Properties, Applications, and Research Insights

4-Bromo-2,3-dihydrofuro[2,3-b]pyridine (CAS No. 1129976-17-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated derivative of dihydrofuropyridine is a versatile intermediate, often utilized in the synthesis of bioactive molecules and functional materials. Its unique structural features, including the fused furo[2,3-b]pyridine ring system and the reactive bromine substituent, make it a valuable building block for drug discovery and agrochemical development.

In recent years, the demand for 4-Bromo-2,3-dihydrofuro[2,3-b]pyridine has surged due to its role in designing kinase inhibitors and other small-molecule therapeutics. Researchers are particularly interested in its potential applications in targeting cancer pathways and neurodegenerative diseases, aligning with the growing focus on precision medicine. The compound's CAS No. 1129976-17-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the bromine atom at the 4-position of the dihydrofuro[2,3-b]pyridine scaffold allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a preferred choice for constructing complex molecular architectures. Moreover, its fused ring system contributes to enhanced stability and bioavailability, traits highly sought after in drug candidates.

Beyond pharmaceuticals, 4-Bromo-2,3-dihydrofuro[2,3-b]pyridine is explored in materials science for developing organic semiconductors and luminescent materials. Its electron-rich structure aligns with trends in green chemistry and sustainable material design, addressing global concerns about environmental impact. Researchers are also investigating its use in catalysis and photocatalysis, leveraging its unique electronic properties.

For those sourcing CAS No. 1129976-17-5, quality and purity are critical, as impurities can significantly affect downstream applications. Analytical techniques like HPLC and NMR are essential for verification. The compound's stability under various conditions is another frequently asked question, with studies confirming its resilience in anhydrous environments but sensitivity to prolonged light exposure.

In summary, 4-Bromo-2,3-dihydrofuro[2,3-b]pyridine stands at the intersection of innovation and practicality, offering solutions to challenges in drug development and advanced materials. Its CAS No. 1129976-17-5 serves as a gateway to a wealth of research opportunities, making it a compound of enduring interest in both academic and industrial settings.